5/'/'-hydroxycannabidiol glucoside
5/'/'-hydroxycannabidiol glucoside
Brand Name:
Vulcanchem
CAS No.:
126371-03-7
VCID:
VC0144333
InChI:
InChI=1S/C27H40O8/c1-5-6-7-10-34-26-24(32)23(31)25(33)27(14-28,35-26)17-12-20(29)22(21(30)13-17)19-11-16(4)8-9-18(19)15(2)3/h11-13,18-19,23-26,28-33H,2,5-10,14H2,1,3-4H3/t18-,19+,23-,24-,25+,26-,27+/m1/s1
SMILES:
CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O
Molecular Formula:
C27H40O8
Molecular Weight:
492.6 g/mol
5/'/'-hydroxycannabidiol glucoside
CAS No.: 126371-03-7
Main Products
VCID: VC0144333
Molecular Formula: C27H40O8
Molecular Weight: 492.6 g/mol
CAS No. | 126371-03-7 |
---|---|
Product Name | 5/'/'-hydroxycannabidiol glucoside |
Molecular Formula | C27H40O8 |
Molecular Weight | 492.6 g/mol |
IUPAC Name | (2R,3S,4S,5R,6R)-2-[3,5-dihydroxy-4-[(1S,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]phenyl]-2-(hydroxymethyl)-6-pentoxyoxane-3,4,5-triol |
Standard InChI | InChI=1S/C27H40O8/c1-5-6-7-10-34-26-24(32)23(31)25(33)27(14-28,35-26)17-12-20(29)22(21(30)13-17)19-11-16(4)8-9-18(19)15(2)3/h11-13,18-19,23-26,28-33H,2,5-10,14H2,1,3-4H3/t18-,19+,23-,24-,25+,26-,27+/m1/s1 |
Standard InChIKey | HZZZTVFRFUUOJG-BLXJKEPASA-N |
Isomeric SMILES | CCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@](O1)(CO)C2=CC(=C(C(=C2)O)[C@H]3C=C(CC[C@@H]3C(=C)C)C)O)O)O)O |
SMILES | CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O |
Canonical SMILES | CCCCCOC1C(C(C(C(O1)(CO)C2=CC(=C(C(=C2)O)C3C=C(CCC3C(=C)C)C)O)O)O)O |
Synonyms | 5''-hydroxy-CBD glucoside 5''-hydroxycannabidiol glucoside |
PubChem Compound | 195475 |
Last Modified | Nov 11 2021 |
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